Cas no 154170-01-1 (5-Fluoro-DL-tryptophan Ethyl Ester)

• Product Name: 5-Fluoro-DL-tryptophan Ethyl Ester
• CAS No: 154170-01-1
• MF: C₁₃H₁₅FN₂O₂
• MW: 250.268806695938
• MDL: MFCD09921638
• CID: 1327992
• Update Time: 2025-06-25

5-Fluoro-DL-tryptophan Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluorotryptophanate
• 5-FLUORO-DL-TRYPTOPHAN ETHYL ESTER
• 5-Fluoro-DL-tryptophan Ethyl Ester

• MDL： MFCD09921638
• Inchi： 1S/C13H15FN2O2/c1-2-18-13(17)11(15)5-8-7-16-12-4-3-9(14)6-10(8)12/h3-4,6-7,11,16H,2,5,15H2,1H3
• InChI Key： DHTFJAFPZBGEKP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 250.112
• Monoisotopic Mass: 250.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Fluoro-DL-tryptophan Ethyl Ester

Professional Introduction to 5-Fluoro-DL-tryptophan Ethyl Ester (CAS No. 154170-01-1)

5-Fluoro-DL-tryptophan Ethyl Ester, with the CAS number 154170-01-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acid derivatives, featuring a fluorine substituent at the 5-position of the tryptophan molecule, which imparts unique biochemical properties and potential therapeutic applications.

The fluorine atom in 5-Fluoro-DL-tryptophan Ethyl Ester enhances its metabolic stability and binding affinity to various biological targets. This modification has been strategically employed in the design of novel drugs aimed at modulating neurotransmitter systems, particularly those involving serotonin and other indole derivatives. The ethyl ester group contributes to the compound's solubility and bioavailability, making it a valuable intermediate in synthetic chemistry and drug formulation.

In recent years, research has highlighted the potential of fluorinated amino acids in developing treatments for neurological disorders. Studies have demonstrated that compounds like 5-Fluoro-DL-tryptophan Ethyl Ester can interact with serotonin receptors in a manner that may improve symptoms associated with conditions such as depression and anxiety. The fluorine atom's ability to enhance receptor binding affinity has been a key focus in medicinal chemistry, leading to the discovery of several promising candidates for further clinical investigation.

The synthesis of 5-Fluoro-DL-tryptophan Ethyl Ester involves advanced organic reactions, including fluorination and esterification processes. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. Researchers have been exploring greener and more efficient methods for producing this compound, leveraging catalytic systems that minimize waste and energy consumption. Such advancements are crucial for scaling up production while maintaining environmental sustainability.

One of the most compelling aspects of 5-Fluoro-DL-tryptophan Ethyl Ester is its potential role in peptide mimetics and protein engineering. The fluorine-substituted tryptophan can be incorporated into peptide sequences to enhance their stability and bioactivity. This has opened new avenues in the development of peptidomimetics, which are designed to mimic the function of natural peptides but with improved pharmacological properties. Such compounds are being explored for their therapeutic potential in various diseases, including cancer and inflammatory disorders.

The pharmacokinetic profile of 5-Fluoro-DL-tryptophan Ethyl Ester is another area of active investigation. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The ethyl ester group facilitates rapid absorption after oral administration, while the fluorine atom enhances metabolic stability, allowing for prolonged half-life and sustained therapeutic effects. These properties make it an attractive candidate for oral formulations, which are often preferred for patient compliance.

In conclusion, 5-Fluoro-DL-tryptophan Ethyl Ester (CAS No. 154170-01-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biochemical properties have positioned it as a key intermediate in drug development, particularly for neurological disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern medicine. As synthetic methods improve and our understanding of its biological effects deepens, 5-Fluoro-DL-tryptophan Ethyl Ester is poised to play a pivotal role in future therapeutic strategies.